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Compound of Interest

Compound Name: Boc-D-2,3-diaminopropionic acid

Cat. No.: B557196 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of

Boc-D-2,3-diaminopropionic acid, a common reagent in peptide synthesis and medicinal

chemistry. Adherence to these protocols is essential to mitigate risks and maintain a safe

research environment.

I. Hazard Identification and Safety Precautions
Boc-D-2,3-diaminopropionic acid is classified as a hazardous substance. Understanding its

specific hazards is the first step in safe handling and disposal.

Hazard Classification:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Pictogram:
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GHS07 (Exclamation Mark)[1]

Before beginning any disposal procedure, it is mandatory to wear appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.[2]

II. Quantitative Data Summary
For quick reference, the key physical and toxicological properties of Boc-D-2,3-
diaminopropionic acid are summarized in the table below.

Property Value Reference

CAS Number 76387-70-7

Molecular Formula C8H16N2O4

Physical Form Solid

Melting Point 202-203°C

Boiling Point 364.4 ± 37.0 °C at 760 mmHg

Storage Temperature
Store at room temperature in a

dry, dark place

III. Step-by-Step Disposal Protocol
The following protocol outlines the approved procedure for the disposal of Boc-D-2,3-
diaminopropionic acid and its contaminated containers. This process is designed to comply
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with general laboratory safety standards and environmental regulations.

1. Waste Segregation and Collection:

Solid Waste:

Collect any solid Boc-D-2,3-diaminopropionic acid waste, including spills cleaned up

with absorbent material, in a clearly labeled, dedicated waste container.

The container must be made of a compatible material (e.g., high-density polyethylene -

HDPE).

The label should clearly state "Hazardous Waste," "Boc-D-2,3-diaminopropionic acid,"

and the associated hazard symbols.

Contaminated Labware:

Disposable labware (e.g., pipette tips, weighing boats) that has come into contact with the

chemical should be placed in the same solid waste container.

Non-disposable glassware should be decontaminated by triple rinsing with a suitable

solvent (e.g., ethanol or methanol), followed by a final rinse with water. The rinsate must

be collected as hazardous liquid waste.

2. Liquid Waste Collection (from rinsates):

Collect all rinsates from decontaminated glassware in a separate, clearly labeled hazardous

liquid waste container.

The label should specify the contents (e.g., "Ethanol/Water rinsate containing traces of Boc-
D-2,3-diaminopropionic acid").

Do not mix this waste stream with other incompatible chemical wastes.

3. Container Disposal:

Empty containers of Boc-D-2,3-diaminopropionic acid must be triple rinsed with a suitable

solvent.[3]
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The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[3]

After triple rinsing, the container can be disposed of in the regular laboratory glass or plastic

recycling stream, provided the label is fully defaced or removed.[3]

4. Storage of Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure waste

accumulation area.

Keep containers tightly closed when not in use.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of Boc-D-2,3-diaminopropionic acid down the drain or in the regular trash.

[4][5]

IV. Experimental Workflow and Diagrams
To provide a clear visual guide, the following workflow diagram illustrates the decision-making

process and procedural steps for the proper disposal of Boc-D-2,3-diaminopropionic acid.
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Preparation

Waste Identification

Solid Waste DisposalLiquid & Container Disposal

Final Steps

Start: Have Boc-D-2,3-diaminopropionic acid waste

Wear appropriate PPE:
- Gloves

- Eye Protection
- Lab Coat

What type of waste?

Collect in labeled
hazardous waste container

Solid Chemical or
Contaminated Labware

Triple rinse glassware
and empty containers

Empty Container or
Contaminated Glassware

Store waste in designated
accumulation area

Clean spills with
absorbent material

Collect rinsate in labeled
hazardous liquid waste container

Dispose of rinsed container
in appropriate recycling

Arrange for disposal via EHS
or licensed contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Boc-D-2,3-diaminopropionic acid.
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By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of Boc-D-2,3-diaminopropionic acid, contributing to a safer research

environment for everyone. Always consult your institution's specific safety guidelines and EHS

office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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